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Compound of Interest

1-Palmitoyl-3-Linolenoyl-rac-
Compound Name:
glycerol

cat. No.: B3026223

Application Notes for 1-Palmitoyl-3-Linolenoyl-rac-
glycerol

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Palmitoyl-3-Linolenoyl-rac-glycerol is a diacylglycerol containing a saturated palmitic acid
at the sn-1 position and a polyunsaturated a-linolenic acid at the sn-3 position.[1]
Diacylglycerols are critical lipids involved in various cellular signaling pathways and serve as
precursors for the synthesis of other lipids. Understanding the proper handling and storage of
this compound is crucial for maintaining its integrity and ensuring the reliability of experimental
results. This document provides detailed protocols and data for the effective use of 1-
Palmitoyl-3-Linolenoyl-rac-glycerol in a laboratory setting.

Chemical and Physical Properties
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Property Value Reference

97,127,15Z-octadecatrienoic
Chemical Name acid, 2-hydroxy-3-[(1- [1]

oxohexadecyl)oxy]propyl ester

16:0/0:0/18:3-DG,

DG(16:0/0:0/18:3), 1-Palmitin-
Synonyms ) ) ) [1]

3-Linolenin, 1-Palmitoyl-3-0-

Linolenoyl-rac-glycerol

CAS Number 126281-90-1 [1]
Molecular Formula C37H6605 [1]
Formula Weight 590.9 g/mol [1]
Physical Form Solid [1]
Purity =298% [1]

Storage and Stability

Proper storage is essential to prevent degradation, primarily through oxidation of the
polyunsaturated linolenoyl chain.
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Parameter Recommendation Rationale
Store at -20°C for long-term Minimizes chemical
Temperature - _ o
stability. degradation and oxidation.[1]
Store under an inert o
Prevents oxidation of the
Atmosphere atmosphere (e.g., argon or ] )
) unsaturated fatty acid chain.
nitrogen).
Light Protect from light. Store in an Light can catalyze photo-
[
J amber vial or wrap with foil. oxidation.
] Use glass containers with Avoids contamination from
Container ) o
Teflon-lined caps. plasticizers.
. > 1 year when stored as Ensures compound integrity
Stability

recommended.

over time.

Solubility Data

Solvent Solubility
DMF 20 mg/mL[1]
DMSO 7 mg/mL[1]
Ethanol 30 mg/mL[1]
250 pg/mL (requires pre-dissolving in an organic
PBS (pH 7.2) Hd (req P J g

solvent)[1]

Safety Precautions

While specific hazard data for 1-Palmitoyl-3-Linolenoyl-rac-glycerol is not extensively
documented, general laboratory safety practices for handling chemicals should be strictly
followed.

e Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves.
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e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any dust or aerosols. Avoid contact with skin and eyes.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

e Spills: In case of a spill, clean up immediately using an appropriate absorbent material.
Experimental Protocols

Protocol 1: Reconstitution of Solid 1-Palmitoyl-3-Linolenoyl-rac-glycerol

This protocol describes the preparation of a stock solution from the solid compound.
Materials:

e 1-Palmitoyl-3-Linolenoyl-rac-glycerol (solid)

e Anhydrous ethanol or DMF

 Inert gas (argon or nitrogen)

e Glass vial with Teflon-lined cap

» Precision balance

o Pipettes

Procedure:

 Allow the vial containing the solid lipid to equilibrate to room temperature before opening to
prevent condensation of moisture.

» Weigh the desired amount of the solid into a clean glass vial.

e Under a stream of inert gas, add the appropriate volume of the desired solvent (e.g., ethanol
to a final concentration of 30 mg/mL).

o Seal the vial tightly with the Teflon-lined cap.
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» Vortex or sonicate the solution gently until the solid is completely dissolved.

o For long-term storage, flush the headspace of the vial with inert gas before sealing.
 Store the stock solution at -20°C.

Protocol 2: Preparation of Aqueous Solutions

Due to its low solubility in aqueous buffers, a two-step process is required to prepare a solution
in a buffer like PBS.

Materials:

1-Palmitoyl-3-Linolenoyl-rac-glycerol stock solution in ethanol or DMF

Phosphate-Buffered Saline (PBS), pH 7.2

Pipettes

Vortex mixer

Procedure:

e Prepare a stock solution in a water-miscible organic solvent such as ethanol or DMF as
described in Protocol 1.

o While vortexing the PBS, slowly add the required volume of the organic stock solution to the
buffer. Do not add the buffer to the organic solvent.

o The final concentration of the organic solvent should be kept to a minimum to avoid affecting
the biological system.

o Use the freshly prepared aqueous solution immediately for experiments, as the lipid may not
remain in solution for extended periods.

Visualizations

Diagram 1: Handling and Storage Workflow
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Caption: Workflow for the proper handling and storage of 1-Palmitoyl-3-Linolenoyl-rac-
glycerol.

Diagram 2: Chemical Structure of 1-Palmitoyl-3-Linolenoyl-rac-glycerol

Caption: 2D structure of 1-Palmitoyl-3-Linolenoyl-rac-glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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